![molecular formula C19H25NO4 B1195145 7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol](/img/structure/B1195145.png)
7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol
Description
Dtxsid90969990 is a natural product found in Colchicum kesselringii with data available.
Properties
Molecular Formula |
C19H25NO4 |
|---|---|
Molecular Weight |
331.4 g/mol |
IUPAC Name |
(4R,5R,14R)-5-methoxy-13-methyl-6-oxa-13-azapentacyclo[8.6.2.11,5.07,17.014,18]nonadeca-7,9,17-triene-4,8-diol |
InChI |
InChI=1S/C19H25NO4/c1-20-8-5-11-9-13(21)17-16-15(11)12(20)3-6-18(16)7-4-14(22)19(10-18,23-2)24-17/h9,12,14,21-22H,3-8,10H2,1-2H3/t12-,14-,18?,19-/m1/s1 |
InChI Key |
FKUISVKPMQSWTN-ZEIPAJQRSA-N |
SMILES |
CN1CCC2=CC(=C3C4=C2C1CCC45CCC(C(C5)(O3)OC)O)O |
Isomeric SMILES |
CN1CCC2=CC(=C3C4=C2[C@H]1CCC45CC[C@H]([C@@](C5)(O3)OC)O)O |
Canonical SMILES |
CN1CCC2=CC(=C3C4=C2C1CCC45CCC(C(C5)(O3)OC)O)O |
Synonyms |
kesselringen |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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